![molecular formula C15H15N3OS B8560384 2-{2-Methoxy-4-[(methylsulfanyl)methyl]phenyl}-1H-imidazo[4,5-b]pyridine CAS No. 89454-55-7](/img/structure/B8560384.png)
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REACTION_CXSMILES
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[NH2:1][C:2]1[C:7]([NH2:8])=[CH:6][CH:5]=[CH:4][N:3]=1.[CH3:9][O:10][C:11]1[CH:19]=[C:18]([CH2:20][S:21][CH3:22])[CH:17]=[CH:16][C:12]=1[C:13](O)=O>>[CH3:9][O:10][C:11]1[CH:19]=[C:18]([CH2:20][S:21][CH3:22])[CH:17]=[CH:16][C:12]=1[C:13]1[NH:8][C:7]2[C:2]([N:1]=1)=[N:3][CH:4]=[CH:5][CH:6]=2
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=NC=CC=C1N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=C(C(=O)O)C=CC(=C1)CSC
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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Smiles
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COC1=C(C=CC(=C1)CSC)C=1NC=2C(=NC=CC2)N1
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
